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Compound of Interest

Compound Name: H-Phg-OH

Cat. No.: B554971 Get Quote

This guide provides immediate and essential safety and logistical information for researchers,

scientists, and drug development professionals handling H-Phg-OH (L-Phenylglycine). The

following procedures are designed to ensure the safe handling, use, and disposal of this

compound in a laboratory setting.

Physical and Chemical Properties
A summary of the key quantitative data for H-Phg-OH is presented below. This information is

critical for safe handling and storage.

Property Value

Molecular Formula C₈H₉NO₂[1]

Molecular Weight 151.2 g/mol [1]

Appearance Off-white powder/solid[2]

Melting Point >300 °C (lit.)[2][3]

Storage Temperature 2-8°C
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Adherence to the following procedural steps is mandatory to minimize risk and ensure a safe

laboratory environment.

Engineering Controls and Preparation
Ventilation: Always work in a well-ventilated area. For handling the solid form or any

procedure that may generate dust, it is mandatory to use a chemical fume hood.[4][5]

Emergency Equipment: Ensure that safety showers and eyewash stations are readily

accessible and have been recently tested.[4]

Preparation: Before handling the compound, prepare all necessary equipment and reagents

to minimize movement and the potential for spills.

Personal Protective Equipment (PPE)
The following PPE is required when handling H-Phg-OH:

Eye Protection: Wear chemical safety goggles to protect against accidental splashes.[2][4][5]

When there is a higher risk of splashing, a face shield should be worn in addition to goggles.

[6]

Hand Protection: Chemical-resistant gloves, such as nitrile, natural rubber, or neoprene, are

required to prevent skin contact.[2][4][6]

Body Protection: A standard laboratory coat must be worn to protect clothing and skin.[2][4]

[5]

Respiratory Protection: For handling larger quantities or when there is a risk of generating

dust, an appropriate dust respirator (e.g., N95) must be worn.[4][5]

Weighing and Reconstitution
Weighing: When weighing the solid powder, do so in an area with minimal air currents, such

as within a fume hood or a weighing enclosure, to prevent dispersal.[4]

Reconstitution: To avoid splashing, slowly add the desired solvent to the vial containing the

peptide.
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Experimental Use
Handle all solutions containing H-Phg-OH with the same level of precaution as the solid

form.

Avoid contact with skin and eyes.[2]

Do not breathe any dust or aerosols.[2]

Disposal Plan
Proper disposal of H-Phg-OH and associated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: Place excess solid H-Phg-OH and any contaminated consumables (e.g.,

weighing paper, pipette tips) into a clearly labeled, sealed container for chemical waste.[4][7]

Liquid Waste: Collect all solutions containing H-Phg-OH in a designated, sealed waste

container.[4] Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) guidelines.[7]

Contaminated PPE: Dispose of used gloves and other contaminated disposable PPE in the

appropriate chemical waste stream.[4]

Decontamination: Decontaminate all non-disposable equipment and work surfaces after use.

Waste Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of

the chemical waste by a licensed hazardous waste disposal service.[7]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of H-Phg-OH in a

laboratory setting.
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Safe Handling Workflow for H-Phg-OH

Preparation

Handling

Disposal

1. Review SDS and Protocols

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

3. Prepare Engineering Controls
(Fume Hood, Eyewash Station)

4. Weigh Solid in Fume Hood

Proceed to Handling

5. Reconstitute with Solvent

6. Perform Experiment

7. Decontaminate Work Area & Equipment

Proceed to Disposal

8. Segregate & Dispose of Waste
(Solid, Liquid, PPE)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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